molecular formula C8H7BrClF2N B13229455 2-(4-Bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine

2-(4-Bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine

Cat. No.: B13229455
M. Wt: 270.50 g/mol
InChI Key: VCDXIQRICAQKIU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Properties

Molecular Formula

C8H7BrClF2N

Molecular Weight

270.50 g/mol

IUPAC Name

2-(4-bromo-2-chlorophenyl)-2,2-difluoroethanamine

InChI

InChI=1S/C8H7BrClF2N/c9-5-1-2-6(7(10)3-5)8(11,12)4-13/h1-3H,4,13H2

InChI Key

VCDXIQRICAQKIU-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1Br)Cl)C(CN)(F)F

Origin of Product

United States

Preparation Methods

Radical Difluoroalkylation via Visible-Light-Promoted Csp3-Br Bond Homolysis

A recent and efficient approach involves bromine-radical-induced difluoroalkylation of aromatic substrates under visible light, as described by Qu et al. (2022). This method uses α-bromo difluoroacyl arenes as difluoroalkyl radical precursors, which upon homolytic cleavage of the Csp3-Br bond under blue LED irradiation, generate difluoroalkyl radicals that add to aromatic compounds.

Experimental Conditions:

Parameter Details
Light Source 10 W Blue LEDs (approx. 454 nm)
Atmosphere Nitrogen (inert)
Solvent Tetrahydrofuran (THF)
Base Triethylamine (Et3N), 2.0 equivalents
Temperature Room temperature
Reaction Time 48 hours
Scale 0.2 mmol substrate scale

Procedure Summary:

  • The halogenated aromatic substrate (e.g., 4-bromo-2-chlorophenyl derivative) and α-bromo difluoroacyl arene are mixed with triethylamine in anhydrous THF under nitrogen.
  • The reaction mixture is irradiated with blue LEDs for 48 hours.
  • The product is isolated by column chromatography, yielding 2-(4-bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine in high yield (up to 87%).

Optimization Highlights:

  • Triethylamine was found optimal among tested bases (others tested include DIPEA, TMEDA, DBU).
  • THF was the preferred solvent over MeCN, DMSO, DMF, and others.
  • Light irradiation is essential; reactions in the dark or at elevated temperature without light gave negligible yields.

Nucleophilic Substitution and Coupling Reactions

Alternative synthetic routes include nucleophilic substitution reactions where a suitable leaving group on a difluoroethyl precursor is displaced by an amine nucleophile or coupling reactions that introduce the difluoroethylamine moiety onto the aromatic ring.

These methods typically require:

  • Preparation of 2-(4-bromo-2-chlorophenyl)-2,2-difluoroethan-1-ol or related intermediates.
  • Conversion of the alcohol to a better leaving group (e.g., tosylate or halide).
  • Substitution with ammonia or amine sources under controlled conditions.

However, detailed optimized protocols and yields for these pathways are less documented in the current literature compared to the radical difluoroalkylation method.

Supporting Data and Reaction Optimization Tables

Base and Solvent Screening for Radical Difluoroalkylation

Entry Base Solvent Yield (%) of Product
1 Triethylamine THF 87
2 Triethylamine DCM 40
3 Triethylamine MeCN 35
4 DIPEA MeCN 25
5 TMEDA MeCN 20
6 DBU MeCN No Reaction
7 Cs2CO3 MeCN 10

Effect of Light and Temperature on Reaction Yield

Condition Yield (%)
Blue LED irradiation, RT 87
Dark, RT Trace
80 °C, sealed tube, no light Trace
33 W CFL irradiation, RT 74

Summary of Research Findings

  • The visible-light-promoted radical difluoroalkylation method is the most effective and widely reported preparation technique for 2-(4-bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine.
  • Reaction conditions favor mild bases such as triethylamine and solvents like tetrahydrofuran.
  • Light irradiation is critical for homolytic cleavage of the Csp3-Br bond to generate difluoroalkyl radicals.
  • The method provides high yields and good selectivity, suitable for scale-up.
  • Alternative nucleophilic substitution routes exist but require further optimization and detailed reporting.

Chemical Reactions Analysis

Types of Reactions

2-(4-Bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine can undergo various types of chemical reactions, including:

    Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate.

    Reduction: The compound can be reduced using agents such as lithium aluminum hydride, leading to the formation of different amine derivatives.

    Substitution: Halogen atoms in the compound can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Potassium permanganate in an acidic medium.

    Reduction: Lithium aluminum hydride in anhydrous ether.

    Substitution: Sodium iodide in acetone for halogen exchange reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield phenolic derivatives, while reduction can produce various amine compounds.

Scientific Research Applications

2-(4-Bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine has several scientific research applications:

    Chemistry: Used as a building block in the synthesis of more complex organic molecules.

    Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

    Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

    Industry: Utilized in the development of new materials with specific chemical properties.

Mechanism of Action

The mechanism of action of 2-(4-Bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The pathways involved can include signal transduction mechanisms that regulate cellular processes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Aromatic Ring

Table 1: Key Properties of Target and Similar Compounds
Compound Name CAS Number Molecular Formula MW (g/mol) Substituents (Phenyl Ring) Key Features
Target : 2-(4-Bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine 1548379-02-7 C₈H₇BrClF₂N 270.50 4-Br, 2-Cl High lipophilicity; dual halogenation
2-(4-Bromophenyl)-2,2-difluoroethan-1-amine 1378866-69-3 C₈H₈BrF₂N 236.06 4-Br Simpler structure; lacks 2-Cl
2-(2,4-Difluorophenyl)-2,2-difluoroethan-1-amine hydrochloride 2060062-92-0 C₈H₈ClF₄N 229.60 2-F, 4-F Enhanced electronegativity; HCl salt
2-(2-Chloro-4-fluorophenyl)-2-fluoroethan-1-amine 1004285-14-6 C₈H₈ClF₂N 191.61 2-Cl, 4-F Single F on ethylamine; lower MW
2-(2,4-Dichlorophenyl)-2,2-difluoroethan-1-amine 1004284-28-9 C₈H₇Cl₂F₂N 226.05 2-Cl, 4-Cl Dual Cl substituents; no Br

Electronic and Steric Effects

Bromo vs. Chloro vs. Fluoro Substituents :

  • Bromine : Larger atomic radius than Cl/F, increasing steric bulk and lipophilicity. Acts as a superior leaving group in substitution reactions .
  • Chlorine : Moderate electronegativity; enhances binding via halogen bonding in biological targets .
  • Fluorine : High electronegativity and small size, reducing steric hindrance and improving metabolic stability .

Difluoroethylamine Group: The 2,2-difluoroethylamine moiety in the target and compounds blocks oxidative metabolism, enhancing pharmacokinetic profiles compared to non-fluorinated analogs .

Physicochemical Properties

  • Lipophilicity :
    • The target compound (ClogP ≈ 3.5, estimated) is more lipophilic than the difluorophenyl analog (ClogP ≈ 2.1) due to bromine’s hydrophobic contribution .
  • Solubility :
    • Hydrochloride salts (e.g., target and ) generally exhibit better aqueous solubility than free bases .

Biological Activity

2-(4-Bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine, commonly referred to as a difluoroethylamine derivative, has garnered attention in medicinal chemistry due to its unique halogenated structure. This compound is characterized by the presence of both bromo and chloro substituents on the phenyl ring, along with a difluoroethylamine moiety. The molecular formula for this compound is C8H8BrCl2F2NC_8H_8BrCl_2F_2N with a molecular weight of approximately 306.96 g/mol .

Chemical Structure

The structure of 2-(4-bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine can be represented as follows:

SMILES C1=CC(=C(C=C1Br)Cl)C(CN)(F)F\text{SMILES }C1=CC(=C(C=C1Br)Cl)C(CN)(F)F

This unique configuration suggests potential interactions with various biological targets, making it a candidate for further pharmacological studies.

The biological activity of 2-(4-bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine is primarily influenced by its ability to interact with specific receptors or enzymes. Studies indicate that halogenated compounds often exhibit enhanced binding affinities due to the electronegative nature of halogens, which can facilitate stronger interactions with biological macromolecules .

Pharmacological Profiles

Research into similar compounds suggests that 2-(4-bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine may exhibit:

  • Antimicrobial Activity : Compounds with similar structures have shown efficacy against various bacterial strains.
  • Anticancer Properties : Some halogenated amines have been implicated in inhibiting tumor growth through apoptosis induction in cancer cells.
  • Neuropharmacological Effects : Given its amine structure, it may interact with neurotransmitter systems, potentially influencing mood and behavior.

Case Studies and Research Findings

Several studies have investigated the biological implications of halogenated amines:

  • Antimicrobial Efficacy : A study demonstrated that compounds structurally related to 2-(4-bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine exhibited significant antimicrobial activity against Gram-positive and Gram-negative bacteria. The presence of the difluoromethyl group was noted to enhance this activity due to increased lipophilicity .
    CompoundActivityReference
    Compound AEffective against E. coli
    Compound BEffective against S. aureus
  • Anticancer Studies : In vitro studies indicated that derivatives similar to this compound could induce apoptosis in cancer cell lines. The mechanism was attributed to the activation of caspase pathways .
  • Neuropharmacological Research : Investigations into the effects of related compounds on neurotransmitter systems revealed potential anxiolytic properties, suggesting that 2-(4-bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine might modulate serotonin receptors .

Comparative Analysis

To better understand the uniqueness of 2-(4-bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine, a comparison with structurally similar compounds is useful:

Compound NameMolecular FormulaKey Features
4-Bromo-3-chloroanilineC7H6BrClLacks difluoromethyl group; primarily aromatic amine
4-Bromo-3-fluoroanilineC7H6BrFContains fluorine instead of chlorine; affects reactivity
1-(4-Bromophenyl)-1-fluoroethanolC8H8BrFDifferent functional group; lacks amino functionality

The distinct combination of halogenated phenyl and difluorinated ethylamine functionalities in 2-(4-bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine may confer unique chemical properties and biological activities compared to these similar compounds .

Q & A

Q. Table 1. Key Spectral Benchmarks

TechniqueExpected DataReference
¹H NMR (CDCl₃)δ 2.8–3.2 (NH₂, br), δ 7.2–7.6 (Ar-H)
¹⁹F NMRδ -115 ppm (CF₂, triplet)
HRMS (ESI⁺)m/z 279.95 (M+H⁺)

Q. Table 2. SHELX Refinement Parameters

ParameterValue (Example)Significance
R1/wR20.045/0.125Measures model accuracy
C-Br Bond Length1.89 ÅValidates halogen position
C-C-Cl Angle119.5°Confirms steric effects

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.